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Compound of Interest

Compound Name: Methyl(2-methylsilylethyl)silane

Cat. No.: B1630725

An In-depth Technical Guide to Methyl(2-
methylsilylethyl)silane

Disclaimer: Direct experimental data for the physical and chemical properties of Methyl(2-
methylsilylethyl)silane is not readily available in existing scientific literature. This guide
provides a theoretical and predictive overview based on the established principles of
organosilicon chemistry and by drawing analogies from structurally similar compounds. The
proposed experimental protocols are hypothetical and should be adapted and optimized under
appropriate laboratory settings.

Introduction

Methyl(2-methylsilylethyl)silane, with the chemical structure CH3SiH2CH2CH2SiHs3, is an
organosilicon compound belonging to the class of disilabutanes. Its structure, featuring two
reactive Si-H bonds and a flexible ethylene bridge, suggests its potential as a precursor in
materials science, particularly in the synthesis of polysilacarbosilanes, and as a cross-linking
agent. This guide outlines the predicted physical and chemical properties, a plausible synthetic
route, and proposed experimental protocols for its characterization.

Predicted Physical and Chemical Properties

The physical properties of Methyl(2-methylsilylethyl)silane can be estimated by considering
the properties of related alkanes, silanes, and silylethanes.
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Property Predicted Value Notes
Molecular Formula CsH12Si2
Molecular Weight 104.30 g/mol
o By analogy to similar small
Appearance Colorless liquid )
organosilanes.
Estimated based on the boiling
points of related compounds
Boiling Point ~70-90 °C like 1,2-disilylethane and
considering the addition of two
methyl groups.
) By analogy to similar
Density ~0.75-0.85 g/cm3 )
organosilanes.
Soluble in nonpolar organic )
- Typical for small, nonpolar
Solubility solvents (e.g., alkanes, ethers,

toluene). Insoluble in water.

organosilicon compounds.

The chemical properties are dictated by the presence of the silicon-hydrogen (Si-H) and silicon-
carbon (Si-C) bonds. The Si-H bond is known to be reactive and is the primary site for chemical
transformations.

» Reactivity of Si-H Bonds: Hydrosilanes are known to undergo a variety of reactions. The Si-H
bond is weaker than a C-H bond and has a reversed polarity (Sid*-Hd7)[1]. This makes the
hydrogen atom hydridic and susceptible to transfer to electrophilic centers.

» Hydrosilylation: The Si-H bonds can add across double or triple bonds in the presence of a
catalyst, a reaction known as hydrosilylation.

» Reaction with Water: In the presence of suitable catalysts, such as platinum-based catalysts,
hydrosilanes can react with water to produce silanols and hydrogen gas[1].

o Oxidation: The Si-H bonds are susceptible to oxidation, potentially forming siloxanes. The
compound may be pyrophoric, igniting spontaneously in air, a characteristic of some
hydrosilanes[1].
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« lonic Hydrogenation: In the presence of a strong acid, hydrosilanes can act as hydride
donors to reduce carbocations in a process known as ionic hydrogenation[1].

» Reaction with Transition Metals: Hydrosilanes can react with transition metal complexes via
oxidative addition or o-bond metathesis, leading to the formation of metal-silyl complexes.

Proposed Synthesis

A plausible and efficient method for the synthesis of Methyl(2-methylsilylethyl)silane is the
transition-metal-catalyzed hydrosilylation of vinylsilane with methylsilane. This reaction involves
the addition of the Si-H bond of methylsilane across the double bond of vinylsilane.

Methylsilane
(CH3SiH3)

Vinylsilane
(CH2=CHSIH3)
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Caption: Proposed synthesis workflow for Methyl(2-methylsilylethyl)silane via hydrosilylation.

Predicted Spectroscopic Data

The following spectroscopic data are predicted for Methyl(2-methylsilylethyl)silane based on
the analysis of similar structures.
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Predicted
1H NMR Chemical Shift Multiplicity Integration Assignment
(ppm)
~0.1-0.3 Triplet 3H CHs-SiH2-
) -SiH2-CH2-CHz2-
~0.5-0.8 Multiplet 4H )
SiH3
~3.5-3.8 Quartet 2H CH3-SiH2-
~3.5-3.8 Triplet 3H -CHz-SiHs
Predicted Chemical Shift _
13C NMR Assignment
(ppm)
~-5t05 CH3-SiH2-
~5t0 15 -SiH2-CH2-CH2-SiHs
] Predicted Chemical Shift )
29Si NMR Assignment
(ppm)
~-30to -60 CH3-SiH2- and -CH2-SiH3

Proposed Experimental Protocols
Synthesis of Methyl(2-methyisilylethyl)silane

Objective: To synthesize Methyl(2-methylsilylethyl)silane via the hydrosilylation of vinylsilane
with methylsilane.

Materials:
o Methylsilane (CHsSiHs)
 Vinylsilane (CH2=CHSiHs)

» Karstedt's catalyst (platinum-divinyltetramethyldisiloxane complex) in xylene
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e Anhydrous toluene

o Standard Schlenk line and glassware
e Magnetic stirrer and heating mantle
Procedure:

» All glassware should be dried in an oven and assembled under an inert atmosphere (e.qg.,
nitrogen or argon).

 In a Schlenk flask equipped with a magnetic stir bar and a condenser, dissolve vinylsilane (1
equivalent) in anhydrous toluene.

e Add Karstedt's catalyst (e.g., 10-50 ppm Pt relative to the vinylsilane).
e Cool the solution to 0 °C in an ice bath.
o Slowly add methylsilane (1.1 equivalents) to the stirred solution.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to 50-60 °C for several hours.

o Monitor the reaction progress by *H NMR spectroscopy by taking aliquots from the reaction
mixture. The disappearance of the vinyl protons of vinylsilane will indicate the completion of
the reaction.

e Once the reaction is complete, cool the mixture to room temperature.

e The product can be purified by fractional distillation under an inert atmosphere to remove the
solvent and any unreacted starting materials.

Characterization

Objective: To confirm the identity and purity of the synthesized Methyl(2-
methylsilylethyl)silane.

Methods:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: To determine the proton environment and confirm the structure. The sample
should be prepared in a deuterated solvent (e.g., CeDe or CDCI3) under an inert
atmosphere.

o 13C NMR: To identify the carbon skeleton of the molecule.
o 29Si NMR: To confirm the presence and environment of the two silicon atoms.

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the compound. Electron ionization (EI) or chemical ionization (ClI) techniques can be used.

e Infrared (IR) Spectroscopy: To identify the characteristic functional groups. The Si-H
stretching vibration is expected to appear in the region of 2100-2200 cm~1.

Reactivity and Potential Applications

The presence of reactive Si-H bonds in Methyl(2-methylsilylethyl)silane makes it a versatile
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Caption: General reactivity pathways for a hydrosilane, applicable to Methyl(2-
methylsilylethyl)silane.

Potential Applications:

e Precursor to Ceramics: Upon pyrolysis, it could serve as a precursor for silicon carbide (SiC)
or silicon carbonitride (SiCN) ceramics.

e Cross-linking Agent: The two Si-H groups allow it to act as a cross-linker for polymers
containing reactive functional groups.

o Monomer for Polysilacarbosilanes: It can be used as a monomer in the synthesis of
polysilacarbosilanes, which are polymers with alternating silicon and carbon atoms in the
backbone. These polymers have applications in high-performance materials.

» Surface Modification: It could be used to modify the surface of materials to impart
hydrophobicity or other desired properties.

Safety and Handling

Hydrosilanes, especially those with a high Si-H to Si-C ratio, can be pyrophoric and may ignite
spontaneously upon contact with air. They can also react vigorously with water, releasing
flammable hydrogen gas. Therefore, Methyl(2-methylsilylethyl)silane should be handled with
extreme caution in an inert and dry atmosphere. Appropriate personal protective equipment
(PPE), including flame-retardant lab coats, safety glasses, and gloves, should be worn at all
times. All reactions should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of Methyl(2-
methylsilylethyl)silane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630725#physical-and-chemical-properties-of-
methyl-2-methylsilylethyl-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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